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Compound of Interest

Compound Name: 4-(2-Hydroxyethylamino)-pyridine

CAS No.: 192130-06-6

Cat. No.: B062397

Get Quote

CAS: 53429-12-2 | Synonyms: 2-(Pyridin-4-ylamino)ethanol; HC Yellow No. 4 Target Audience:

Laboratory Managers, EHS Officers, and Research Scientists[1][2]

Executive Summary: Immediate Action Plan
Do NOT pour down the drain. 4-(2-Hydroxyethylamino)-pyridine is an organic amine

derivative with potential aquatic toxicity and mutagenic properties.[1][2] It requires segregation

from acids and oxidizers and must be destroyed via high-temperature incineration equipped

with nitrogen oxide (NOx) scrubbers.[1][2]
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Parameter Critical Directive

Primary Hazard
Skin/Eye Irritant, Aquatic Toxicity, Potential

Mutagen.[1][2]

Waste Stream
Organic Base (Non-Halogenated preferred,

unless mixed).[1][2]

Segregation
STRICTLY SEPARATE from strong acids (Nitric,

Sulfuric) and Oxidizers.[1][2]

Disposal Method Commercial Incineration (Lab Pack).[1][2]

Chemical Profile & Hazard Assessment
Understanding the chemical structure is the prerequisite for safe disposal.[1][2] This compound

features a pyridine ring substituted with a secondary amine and an alcohol group.[1][2]

Physical State: Solid (typically a yellow to brown powder).[1][2]

Chemical Nature: Weak organic base.[1][2]

Key Risks:

Exothermic Reaction: Reacts vigorously with strong acids.[1][2]

Combustion Products: Burning releases Carbon oxides (COx) and Nitrogen oxides (NOx),

necessitating scrubbers during incineration.[1][2]

Environmental: Harmful to aquatic life; strictly prohibited from sanitary sewer systems.[1]

[2]

Pre-Disposal Segregation & Packaging
Proper segregation at the bench prevents dangerous cross-reactions in waste drums.[1][2]

A. Segregation Logic
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The pyridine ring acts as a proton acceptor.[1][2] If mixed with acid waste streams, it will

generate heat.[1][2] If mixed with oxidizers (e.g., Peroxides, Permanganates), it poses a

fire/explosion risk.[2]

Compatible Streams: Organic Bases, Non-Halogenated Solvents (Ethanol, Methanol),

Halogenated Solvents (DCM - only if necessary for dissolution).[1][2]

Incompatible Streams: Aqueous Acids, Oxidizing Agents, Pyrophorics.[1][2]

B. Containerization[1][2][3][4]
Solid Waste: Collect pure powder, contaminated gloves, and weigh boats in a clear, wide-

mouth high-density polyethylene (HDPE) jar or double-bagged in heavy-duty polyethylene

bags.[1][2]

Liquid Waste (Solutions): Use amber glass or HDPE carboys.[1][2] Ensure the cap is vented

if there is any risk of ongoing reaction (though unlikely if segregated properly).[1][2]

Disposal Workflows
Select the appropriate workflow based on the physical state of the waste.[1][2]

Protocol A: Solid Waste (Pure Substance or Spill Debris)
Dampening (Spills): If cleaning a spill, dampen the powder slightly with acetone or water to

prevent airborne dust generation before scooping.[1][2]

Collection: Transfer material into a screw-top HDPE container.

Labeling: Affix a hazardous waste label.

Constituents: "4-(2-Hydroxyethylamino)-pyridine, solid."[1][2]

Hazard Checkbox: Toxic, Irritant.[1][2]

Storage: Store in the "Organic Base" or "General Organic" satellite accumulation area until

pickup.
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Protocol B: Liquid Waste (Reaction Mixtures)
pH Check: Ensure the solution is not acidic. If acidic, neutralize slowly before adding to the

organic waste container to prevent drum pressurization.[1][2]

Solvent Determination:

If dissolved in Methanol/Ethanol/Acetone: Dispose in Non-Halogenated Organic waste.[1]

[2]

If dissolved in DCM/Chloroform: Dispose in Halogenated Organic waste.[1][2]

Documentation: Log the estimated concentration of the pyridine derivative on the waste tag.

[1][2]

Visual Decision Tree: Waste Stream Selection
The following diagram illustrates the decision logic for disposing of 4-(2-Hydroxyethylamino)-
pyridine.
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Waste Generation:
4-(2-Hydroxyethylamino)-pyridine

Physical State?

Solid / Powder
(or Spill Debris) Liquid Solution

Double Bag or HDPE Jar.
Label: 'Toxic Solid, Organic Base' Primary Solvent?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, Acetone, Water)

Halogenated Waste Carboy
(Segregate from Acid)

Non-Halogenated Waste Carboy
(Segregate from Acid)

Click to download full resolution via product page

Caption: Operational logic for segregating 4-(2-Hydroxyethylamino)-pyridine based on

physical state and solvent carrier.

Regulatory & Compliance Context (RCRA)
While 4-(2-Hydroxyethylamino)-pyridine (CAS 53429-12-2) is not explicitly listed on the

EPA's "P" or "U" lists (unlike unsubstituted Pyridine, which is U196), it must be managed as

hazardous waste due to its toxicity profile and chemical class.[1][2]

RCRA Classification: Non-Listed Hazardous Waste (unless mixed with listed solvents).[1][2]

Waste Code Assignment:
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If pure: Often coded as Non-RCRA Regulated (depending on state) or assigned a generic

state code for toxic organics.[1][2]

If mixed with flammable solvents: D001 (Ignitable).[1][2]

If mixed with halogenated solvents: F002 (Spent Halogenated Solvents).[1][2]

Best Practice: Treat as D038-like (Pyridine) for safety protocols, even if technically exempt

from the specific code.[1][2]

Emergency Spill Procedures
Spill Kit Requirements: Nitrile gloves, safety goggles, absorbent pads, acetone (for final wipe),

hazardous waste bags.[2]

Evacuate & Ventilate: Remove ignition sources.

PPE: Wear nitrile gloves and a lab coat.[1][2] If powder is fine/dusty, use a N95 or P100

respirator.[1][2]

Containment: Cover liquid spills with absorbent pads.[1][2] For solids, dampen with a small

amount of acetone or water to suppress dust.[1][2]

Cleanup: Scoop material into a waste container. Wipe the surface with acetone.[1][2][3][4]

Disposal: Place all cleanup materials (pads, gloves) into the solid hazardous waste bin.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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